Cas no 210115-22-3 (2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester structure
210115-22-3 structure
Product Name:2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester
CAS No:210115-22-3
MF:C12H16O3S
MW:240.318642616272
CID:1397501
PubChem ID:54099193
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester
    • 5-(3-Oxo-propyl)-thiophene-2-carboxylic Acid Tert-butyl Ester
    • MZIRIMASBFRWLS-UHFFFAOYSA-N
    • SCHEMBL5048129
    • DB-219128
    • 210115-22-3
    • Inchi: 1S/C12H16O3S/c1-12(2,3)15-11(14)10-7-6-9(16-10)5-4-8-13/h6-8H,4-5H2,1-3H3
    • InChI Key: MZIRIMASBFRWLS-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1CCC=O)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 240.08208
  • Monoisotopic Mass: 240.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.6A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 43.37
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